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Compound of Interest

Compound Name: L-740093

Cat. No.: B1674069

L-740093 Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with L-740093. Here you will find frequently asked
guestions, troubleshooting guides for common solubility issues, and detailed experimental
protocols to ensure the successful use of this compound in your research.

Frequently Asked Questions (FAQS)

Q1: What is L-740093 and its mechanism of action?

L-740093 is a potent and specific antagonist of the Cholecystokinin-B (CCK-B) receptor.[1] As
a G-protein coupled receptor, the CCK-B receptor is primarily found in the brain and
gastrointestinal tract. L-740093 exerts its effects by blocking the binding of its natural ligands,
cholecystokinin (CCK) and gastrin, to the CCK-B receptor, thereby inhibiting downstream
signaling pathways.

Q2: What is the recommended solvent for dissolving L-740093?

The recommended solvent for dissolving L-740093 is Dimethyl Sulfoxide (DMSO).[1] It is
advisable to use anhydrous, high-purity DMSO to prepare high-concentration stock solutions.

Q3: How should | prepare a stock solution of L-7400937

To prepare a stock solution, L-740093 should be dissolved in anhydrous DMSO at a high
concentration (e.g., 10 mM or 50 mM). For detailed, step-by-step instructions, please refer to
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the "Experimental Protocols" section below.
Q4: How should I store the solid compound and stock solutions of L-740093?

e Solid Compound: Store the solid powder of L-740093 in a dry, dark place. For short-term
storage (days to weeks), 0-4°C is suitable. For long-term storage (months to years), it is
recommended to store it at -20°C.[1]

e Stock Solutions: Stock solutions of L-740093 in DMSO should be stored at -20°C for long-
term use. It is best to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. For short-term storage (days to weeks), 0-4°C can be used.[1]

Q5: What is the CCK-B receptor signaling pathway?

The CCK-B receptor is a G-protein coupled receptor that, upon activation by ligands like gastrin
or CCK, primarily signals through the Gq alpha subunit. This initiates a cascade involving the
activation of Phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3)
and diacylglycerol (DAG). These second messengers, in turn, trigger the release of intracellular
calcium and the activation of Protein Kinase C (PKC), respectively. Ultimately, this pathway can
lead to the activation of the MAP kinase cascade, influencing cellular processes such as
proliferation and survival. L-740093, as an antagonist, blocks the initiation of this signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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